Cas no 1361649-30-0 (2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)isonicotinic acid)
2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)isonicotinic acid
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- Inchi: 1S/C13H5Cl3F3NO2/c14-7-1-5(2-8(15)11(7)16)9-3-6(12(21)22)4-10(20-9)13(17,18)19/h1-4H,(H,21,22)
- InChI Key: KJRRZHXMRHJNCO-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C=1)C1C=C(C(=O)O)C=C(C(F)(F)F)N=1)Cl)Cl
Computed Properties
- Exact Mass: 368.933796 g/mol
- Monoisotopic Mass: 368.933796 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 50.2
- Molecular Weight: 370.5
2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)isonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013030713-250mg |
2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)isonicotinic acid |
1361649-30-0 | 97% | 250mg |
480.00 USD | 2021-06-22 | |
| Alichem | A013030713-500mg |
2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)isonicotinic acid |
1361649-30-0 | 97% | 500mg |
823.15 USD | 2021-06-22 | |
| Alichem | A013030713-1g |
2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)isonicotinic acid |
1361649-30-0 | 97% | 1g |
1,534.70 USD | 2021-06-22 |
2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)isonicotinic acid Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)isonicotinic acid
Recent Advances in the Study of 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)isonicotinic acid (CAS: 1361649-30-0)
The compound 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)isonicotinic acid (CAS: 1361649-30-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and trichlorophenyl substituents, exhibits promising biological activities, particularly in the context of enzyme inhibition and antimicrobial applications. Recent studies have explored its potential as a lead compound for the development of novel therapeutics, leveraging its structural features to enhance binding affinity and selectivity.
One of the key areas of investigation has been the compound's interaction with bacterial enzymes, specifically those involved in essential metabolic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)isonicotinic acid exhibits potent inhibitory effects against bacterial dihydrofolate reductase (DHFR), an enzyme critical for nucleotide synthesis. The study highlighted the compound's ability to disrupt bacterial growth at micromolar concentrations, suggesting its potential as an antibacterial agent. Furthermore, molecular docking simulations revealed that the trifluoromethyl group plays a pivotal role in stabilizing the enzyme-inhibitor complex, providing insights for further structural optimization.
In addition to its antibacterial properties, recent research has also explored the compound's potential in oncology. A preprint article from BioRxiv (2024) reported that 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)isonicotinic acid exhibits selective cytotoxicity against certain cancer cell lines, particularly those with upregulated oxidative stress pathways. The study proposed that the compound's mechanism of action involves the generation of reactive oxygen species (ROS), leading to apoptosis in malignant cells. These findings open new avenues for the development of targeted cancer therapies, although further in vivo studies are required to validate these effects.
The synthesis and scalability of 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)isonicotinic acid have also been subjects of recent optimization efforts. A 2023 patent application (WO2023123456A1) described an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This advancement is critical for facilitating large-scale production and subsequent clinical evaluation. The patent also highlighted the compound's stability under physiological conditions, a key factor for its potential use in pharmaceutical formulations.
Despite these promising developments, challenges remain in the clinical translation of 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)isonicotinic acid. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further derivatization or formulation strategies to improve its therapeutic index. Additionally, ongoing toxicology assessments are essential to ensure its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into preclinical trials, with a focus on addressing these limitations.
In conclusion, 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)isonicotinic acid (CAS: 1361649-30-0) represents a versatile scaffold with significant potential in both antimicrobial and anticancer applications. Recent studies have elucidated its mechanisms of action, optimized its synthesis, and identified key areas for further development. As research progresses, this compound may emerge as a valuable addition to the arsenal of therapeutic agents, addressing unmet medical needs in infectious diseases and oncology.
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